![molecular formula C18H16ClN3OS B6521615 2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide CAS No. 946367-87-9](/img/structure/B6521615.png)
2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of imidazole, which is a heterocyclic aromatic organic compound. Imidazole derivatives have been widely used in pharmaceuticals and other fields . The structure suggests the presence of a chlorophenyl group, an imidazole ring, and a phenylacetamide moiety .
Synthesis Analysis
While specific synthesis methods for this compound are not available, imidazole derivatives are often synthesized through multi-step reactions involving various reagents . For instance, a related compound, ketamine, is synthesized from cyclohexanone and 2-chlorophenyl magnesium bromide, followed by dehydration, oxidation, imination, and rearrangement .Molecular Structure Analysis
The molecular structure of this compound would likely be analyzed using techniques such as NMR, IR spectroscopy, and X-ray crystallography . These techniques can provide detailed information about the compound’s atomic and molecular structure.Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on its functional groups. Imidazole derivatives can participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, solubility, and stability .Mechanism of Action
The exact mechanism of action of 2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the synthesis of proteins, DNA, and RNA. In addition, this compound has also been shown to bind to certain proteins and interfere with their function.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including melanoma, glioblastoma, and prostate cancer. In addition, this compound has also been studied for its potential to inhibit the growth of multiple viruses, including HIV, hepatitis B virus, and influenza virus. This compound has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide for laboratory experiments is its ability to be synthesized in a relatively straightforward manner. This makes it an ideal candidate for use in a variety of laboratory experiments. However, there are some limitations to using this compound for laboratory experiments. For example, this compound is a relatively new compound and its exact mechanism of action is not yet fully understood. In addition, this compound is a small molecule inhibitor and its effects may be limited to certain cell types or certain viruses.
Future Directions
There are a number of potential future directions for 2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide research. First, further research is needed to better understand its mechanism of action and to identify potential therapeutic applications. In addition, further research is needed to determine the effects of this compound on a variety of cell types and viruses. Finally, further research is needed to identify potential side effects and to optimize the synthesis of this compound for use in laboratory experiments.
Synthesis Methods
2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide is synthesized through a multi-step process that involves the use of a variety of chemical reagents. The first step involves the reaction of 2-chloromethyl-1H-imidazol-2-yl sulfanyl with N-phenylacetamide. This reaction is catalyzed by a palladium-based catalyst and is followed by a series of oxidation and reduction reactions. The final product is then purified through a series of chromatography and recrystallization steps.
Scientific Research Applications
2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been studied for its potential anti-inflammatory, anti-cancer, and anti-viral effects. In vitro studies have shown that this compound has the potential to inhibit the growth of various cancer cell lines, including melanoma, glioblastoma, and prostate cancer. In addition, this compound has also been studied for its potential to inhibit the growth of multiple viruses, including HIV, hepatitis B virus, and influenza virus.
Safety and Hazards
properties
IUPAC Name |
2-[1-[(2-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3OS/c19-16-9-5-4-6-14(16)12-22-11-10-20-18(22)24-13-17(23)21-15-7-2-1-3-8-15/h1-11H,12-13H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGVPOWOQGWEON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.